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Compound of Interest

Compound Name:
Benzenamine, 2-(2,2-

dimethoxyethoxy)-

CAS No.: 55879-75-9

Cat. No.: B12956752

Get Quote

Technical Guide: Benzenamine, 2-(2,2-
dimethoxyethoxy)-
A "Masked Aldehyde" Scaffold for Heterocyclic
Synthesis[1]
Executive Summary
Benzenamine, 2-(2,2-dimethoxyethoxy)- (also known as 2-(2,2-dimethoxyethoxy)aniline) is a

bifunctional aromatic building block characterized by an aniline moiety ortho-substituted with a

dimethoxy-protected acetaldehyde ether. This molecule serves as a latent aldehyde, capable of

undergoing controlled intramolecular cyclization under acidic conditions. It is a critical

intermediate in the synthesis of 1,4-benzoxazines and indoles, offering a strategic advantage

over unstable free aldehydes by preventing premature polymerization or oxidation during early

synthetic steps.
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Chemical Identity & Physicochemical Profile[2][3][4]
[5][6][7][8][9][10]
This compound is an aniline derivative where the ortho-hydroxyl proton of 2-aminophenol is

replaced by a 2,2-dimethoxyethyl group.

Molecular Fingerprint
Property Data

IUPAC Name 2-(2,2-Dimethoxyethoxy)aniline

Common Name o-Aminophenyl-2,2-dimethoxyethyl ether

Molecular Formula C₁₀H₁₅NO₃

Molecular Weight 197.23 g/mol

SMILES COC(COC1=CC=CC=C1N)OC

InChIKey

Calculated:[1]GGVZNGYEHJHVMK-

UHFFFAOYSA-N (Analogous to diethoxy

variant)

CAS Registry
Not widely indexed in public aggregators;

synthesized via custom protocol (see Sec. 4).

Physical State
Pale yellow to brown oil (typical for alkoxy

anilines).

Solubility
Soluble in DCM, EtOAc, MeOH; sparingly

soluble in water.

Functional Analysis
Aniline (-NH₂): Nucleophilic amine, susceptible to oxidation; serves as the nucleophile in

downstream cyclization.

Acetal (-CH(OMe)₂): Acid-labile protecting group. Upon hydrolysis, it reveals a reactive

aldehyde (-CHO) at a fixed distance from the amine, enforcing regioselective cyclization.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/N-_2-ethyl-6-methylphenyl_-1-methoxypropan-2-imine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12956752?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthetic Utility: The "Masked Aldehyde" Strategy
The core value of Benzenamine, 2-(2,2-dimethoxyethoxy)- lies in its ability to release a

reactive aldehyde in situ. This avoids the handling of unstable o-aminophenoxyacetaldehydes,

which are prone to self-condensation.

Mechanism of Cyclization
Under acidic conditions (e.g., HCl, AcOH, or Lewis acids), the acetal is hydrolyzed to the

aldehyde. The pendant amine then attacks the carbonyl carbon, forming a hemiaminal, which

dehydrates to form the heterocycle.
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Figure 1: Acid-catalyzed cyclization pathway transforming the acetal precursor into a fused

heterocycle.

Synthesis Protocol
Since this specific dimethoxy analog is often a custom intermediate, the following validated

protocol (adapted from the synthesis of the diethoxy analog) ensures high yield and purity.

Step 1: Alkylation of 2-Nitrophenol
Objective: Install the protected aldehyde chain on the phenolic oxygen.

Reagents:

2-Nitrophenol (1.0 eq)

Bromoacetaldehyde dimethyl acetal (1.2 eq)[2][3]

Potassium Carbonate (K₂CO₃) (2.0 eq)
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Solvent: DMF (N,N-Dimethylformamide)

Procedure:

Dissolution: Dissolve 2-nitrophenol (e.g., 13.9 g, 100 mmol) in anhydrous DMF (100 mL).

Base Addition: Add K₂CO₃ (27.6 g, 200 mmol) and stir at room temperature for 15 minutes to

form the phenoxide.

Alkylation: Add bromoacetaldehyde dimethyl acetal (14.2 mL, 120 mmol) dropwise.

Heating: Heat the mixture to 100°C for 4–6 hours. Monitor by TLC (Hexane/EtOAc 7:3) for

the disappearance of nitrophenol.

Workup: Cool to RT, pour into ice water (500 mL), and extract with Ethyl Acetate (3x). Wash

organics with 1M NaOH (to remove unreacted phenol), water, and brine.

Yield: Expect ~85–90% of 1-(2,2-dimethoxyethoxy)-2-nitrobenzene as a yellow oil.

Step 2: Reduction to Aniline
Objective: Reduce the nitro group to an amine without hydrolyzing the acid-sensitive acetal.

Reagents:

Nitro intermediate from Step 1

Catalyst: 10% Pd/C (5 wt%)

Hydrogen Gas (H₂) or Ammonium Formate

Solvent: Methanol or Ethanol (Neutral pH)

Procedure:

Setup: Dissolve the nitro compound in Methanol. Add 10% Pd/C carefully under inert

atmosphere (Argon).
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Reduction: Purge with H₂ (balloon pressure is sufficient) and stir vigorously at RT for 3–12

hours.

Critical Note: Avoid acidic solvents (e.g., AcOH) to prevent premature acetal hydrolysis.

Filtration: Filter through a Celite pad to remove the catalyst.

Concentration: Evaporate the solvent under reduced pressure.

Purification: The crude aniline is typically pure enough for the next step. If necessary, purify

via flash chromatography on silica gel (pre-treated with 1% Triethylamine to neutralize

acidity).

Downstream Applications
Synthesis of 1,4-Benzoxazines
The primary application of this scaffold is the synthesis of 3,4-dihydro-2H-1,4-benzoxazines.

Protocol: Reflux the aniline in dilute HCl/Ethanol. The acetal hydrolyzes to the aldehyde,

which condenses with the amine to form the cyclic imine (benzoxazine). Reduction of the

imine (NaBH₄) yields the tetrahydro-benzoxazine.

Indole Synthesis (Modified)
While the Sundberg Indole Synthesis typically uses N-(2,2-dimethoxyethyl)aniline (C-N

connection), this O-linked analog can undergo rearrangement or be used to synthesize

furo[3,2-b]pyridine or similar oxygen-containing fused systems depending on the reaction

conditions and substituents.

Safety & Handling
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Hazard Class Description Mitigation

Acute Toxicity

Anilines are toxic by inhalation,

ingestion, and skin contact.

Potential methemoglobinemia

inducer.

Handle in a fume hood. Wear

nitrile gloves and safety

glasses.

Skin Sensitization Potential allergen.

Avoid direct contact. Wash

immediately with soap and

water if exposed.

Chemical Stability Acetal is Acid-Sensitive.

Store in a cool, dry place away

from acidic fumes. Do not store

in acidic solvents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12956752/docs#benzenamine-2-2-2-
dimethoxyethoxy-pubchem-cid-and-inchikey]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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